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Compound of Interest

Compound Name: 2-Amino-3-bromophenol

Cat. No.: B111245

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
not a substitute for a formal Safety Data Sheet (SDS). Always refer to the specific SDS
provided by the manufacturer before handling this chemical.

Chemical and Physical Properties

2-Amino-3-bromophenol is an ortho-aminophenol derivative with the chemical formula
CeHeBrNO.[1] It is a solid, typically appearing as white to pale yellow crystals or powder.[1]
Understanding its physical and chemical properties is fundamental to its safe handling and use
in experimental settings.
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Property Value Source
CAS Number 116435-77-9 [1]
Molecular Weight 188.02 g/mol [1]
Melting Point 138 °C [1]
Boiling Point 266.2 °C at 760 mmHg [1]
Flash Point 115°C [1]

Slightly soluble in water;
- Soluble in polar organic
Solubility [1]
solvents (e.g., ethanol,

methanol, DMF)

Purity Typically 297-98% [1]

Hazard Identification and Classification

2-Amino-3-bromophenol is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute
toxicity and irritation.

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 L
Irritation irritation.

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 S
o irritation.
Tract Irritation)
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GHS Pictograms:
e GHSO07: Exclamation Mark[1]
Signal Word: Warning[1]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the
stability of 2-Amino-3-bromophenol.

Handling:
« Avoid all personal contact, including inhalation of dust or fumes.
e Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection.

e Do not eat, drink, or smoke when using this product.

» Wash hands and any exposed skin thoroughly after handling.[3]
o Keep containers securely sealed when not in use.

» Avoid physical damage to containers.

Storage:

e Store in a cool, dry, and well-ventilated place.[4]

o Keep container tightly closed.[4]

o Store locked up.

o Keep in a dark place under an inert atmosphere.[1]

 Recommended storage temperature is between 2-8°C.[1]
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Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

Control Parameter

Recommendation

Engineering Controls

Work in a well-ventilated area. A fume hood is

recommended.[2][5]

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[5]

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat or chemical-resistant apron.[5]

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-

approved respirator.[3][4]

Hygiene Measures

Wash hands thoroughly after handling. Launder

contaminated clothing before reuse.

First Aid Measures

In case of exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If you feel unwell, call

a poison center or doctor.[3]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of water. If skin irritation

occurs, get medical advice/attention.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

) Rinse mouth. Call a poison center or doctor if
Ingestion
you feel unwell.[3]

Accidental Release and Disposal Measures

Accidental Release:

o Minor Spills: Clean up spills immediately. Avoid breathing dust and contact with skin and
eyes. Place in a suitable, labeled container for waste disposal.

e Major Spills: Clear the area of personnel. Alert the fire brigade and inform them of the
location and nature of the hazard. Control personal contact with the substance by using
protective equipment. Prevent spillage from entering drains or waterways. Contain the spill
with sand, earth, or vermiculite.

Disposal:

» Dispose of contents and container to an authorized hazardous or special waste collection
point in accordance with local, regional, and national regulations.

Experimental Protocols for Safety Assessment

While specific experimental safety data for 2-Amino-3-bromophenol is not readily available in
the public domain, its toxicological properties would be determined using standardized
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methodologies, such as the OECD Guidelines for the Testing of Chemicals. These protocols
provide a framework for assessing the potential hazards of chemical substances.

Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to assess the
adverse effects of a substance after oral administration of a single dose or multiple doses
within 24 hours. The primary goal is to determine the LD50 (the dose lethal to 50% of the test
population) and to classify the substance according to the GHS. The procedures involve a
stepwise administration of the substance to a small number of animals at different dose levels.

Skin Irritation/Corrosion (OECD 439): This in vitro test method uses reconstructed human
epidermis (RhE) models to assess the potential of a substance to cause skin irritation. The test
chemical is applied topically to the tissue surface. Cell viability is then measured, typically using
an MTT assay, to determine the level of irritation. A reduction in cell viability below a certain
threshold indicates that the substance is an irritant.

Eye Irritation/Corrosion (OECD 492B): This in vitro method utilizes reconstructed human
cornea-like epithelium (RhCE) models to identify chemicals that can cause serious eye damage
or irritation. Similar to the skin irritation test, the substance is applied to the tissue, and the
subsequent reduction in cell viability is measured to classify the substance's irritation potential.

Visualized Workflows

The following diagrams illustrate key logical workflows for handling and responding to hazards
associated with 2-Amino-3-bromophenol.
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Hazard Identification and Response Workflow

Hazard Identification

Review Safety Data Sheet (SDS)

:

Identify Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)
- Skin & Eye lIrritation
- Respiratory Irritation

Safe Handling Protocol

Use Engineering Controls
(Fume Hood)

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Follow Safe Work Procedures
(No eating/drinking, wash hands)

Exposure Occurs -

Emergency Response

Administer First Aid
(as per SDS)

l

Seek Medical Attention

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for identifying hazards and responding to exposure events.
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Spill Response Workflow

Assess Spill Size and Risk

Minor Spill
Evacuate Area
Yes Alert Emergency Services
Contain Spill
(Sand, Vermiculite)
Y i

Clean Up with Appropriate PPE

i

Dispose of Waste in Labeled Container

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Amino-3-bromophenol: A Technical Safety and
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111245#2-amino-3-bromophenol-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

